3-[5-(Chloromethyl)isoxazol-3-YL]pyridine
Overview
Description
“3-[5-(Chloromethyl)isoxazol-3-YL]pyridine” is a chemical compound with the empirical formula C9H8Cl2N2O . It is a type of halogenated heterocycle . This compound is usually sold in the form of a solid .
Synthesis Analysis
The synthesis of isoxazoles, the class of compounds to which “3-[5-(Chloromethyl)isoxazol-3-YL]pyridine” belongs, can be achieved through various methods . One common method is the 1,3-dipolar cycloaddition of nitrile oxides with alkynes . Another method involves the reaction of hydroxylamine with 1,3-diketones or derivatives of propiolic acid .Molecular Structure Analysis
The molecular weight of “3-[5-(Chloromethyl)isoxazol-3-YL]pyridine” is 231.08 . The SMILES string representation of this compound is ClCC1=CC(C2=CC=CN=C2)=NO1 .Chemical Reactions Analysis
Isoxazoles, including “3-[5-(Chloromethyl)isoxazol-3-YL]pyridine”, can undergo a variety of chemical reactions . For instance, due to the weak N-O bond in the isoxazole ring, isoxazoles tend to collapse under UV irradiation, rearranging to oxazole through an azirine intermediate .Physical And Chemical Properties Analysis
“3-[5-(Chloromethyl)isoxazol-3-YL]pyridine” is a solid compound . Its molecular weight is 231.08 , and its empirical formula is C9H8Cl2N2O .Scientific Research Applications
Synthesis and Reactivity
The compound has been involved in the synthesis of new pyridyl-5-one derivatives through reactions with various aryl aldehydes, leading to a series of heterocyclic compounds with potential applications in medicinal chemistry and materials science. For instance, the reaction of 3-(pyridin-3-yl)isoxazol-5(4H)-one with phosphorus oxychloride produces 3-(5-chloroisoxazol-3-yl)pyridine, which upon further reactions yields a range of products including azidoisoxazolyl pyridines, isoxazol-5-amine derivatives, and compounds with thiourea, phenylthiourea, and aminoacetic acid isoxazole derivatives. These processes underline the compound's role as a foundational chemical for synthesizing new molecules with diverse structures and functionalities (El‐Badawi et al., 2008).
Applications in Electrochromic Compounds
The compound has also found applications in the development of electrochromic materials. Research into the electrochemical and optical properties of electrochromic 3-aryl-4,5-bis(pyridin-4-yl)isoxazoles derivatives, which contain conjugated pyridine fragments, has shown promising results. These substances, synthesized using similar pyridine derivatives, exhibit reversible color changes upon the application of voltage, indicating their potential use in electrochromic devices and displays (Chicheva et al., 2019).
Safety and Hazards
Future Directions
Isoxazoles, including “3-[5-(Chloromethyl)isoxazol-3-YL]pyridine”, continue to attract the attention of researchers due to their synthetic availability, special chemical and biological properties, and widespread practical use . Future research may focus on developing new synthetic routes and exploring further applications of isoxazoles in medicinal chemistry .
properties
IUPAC Name |
5-(chloromethyl)-3-pyridin-3-yl-1,2-oxazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClN2O/c10-5-8-4-9(12-13-8)7-2-1-3-11-6-7/h1-4,6H,5H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFPUFSQJQLTQQV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=NOC(=C2)CCl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00564955 | |
Record name | 3-[5-(Chloromethyl)-1,2-oxazol-3-yl]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00564955 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.62 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[5-(Chloromethyl)isoxazol-3-YL]pyridine | |
CAS RN |
130775-64-3 | |
Record name | 3-[5-(Chloromethyl)-1,2-oxazol-3-yl]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00564955 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.